Cas no 1806233-78-2 (4-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-carbonyl chloride)

• Product Name: 4-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-carbonyl chloride
• CAS No: 1806233-78-2
• MF: C₈H₄ClF₃INO₂
• MW: 365.47554397583
• CID: 4834551
• Update Time: 2025-06-13

4-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-carbonyl chloride

• Inchi： 1S/C8H4ClF3INO2/c1-3-6(16-8(10,11)12)4(13)2-5(14-3)7(9)15/h2H,1H3
• InChI Key： SYRDAQDROVRTKT-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)Cl)N=C(C)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 3.9
• Topological Polar Surface Area: 39.2

Additional information on 4-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-carbonyl chloride

Comprehensive Overview of 4-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-carbonyl chloride (CAS No. 1806233-78-2)

The compound 4-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-carbonyl chloride (CAS No. 1806233-78-2) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridine core substituted with iodo, methyl, trifluoromethoxy, and carbonyl chloride functional groups, makes it a versatile building block for synthesizing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery, particularly in the development of kinase inhibitors and antiviral agents.

In recent years, the demand for halogenated pyridine derivatives like 4-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-carbonyl chloride has surged, driven by advancements in medicinal chemistry and crop protection. The presence of the trifluoromethoxy group enhances the compound's metabolic stability and lipophilicity, critical properties for bioactive molecules. This aligns with the growing trend of incorporating fluorinated motifs in drug design, a topic frequently searched in AI-driven chemical databases and scientific forums.

The synthesis of 4-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-carbonyl chloride involves multi-step reactions, including halogenation, etherification, and carbonyl chloride formation. Its CAS No. 1806233-78-2 serves as a unique identifier in global chemical registries, ensuring precise tracking in supply chains. Laboratories and manufacturers often search for high-purity intermediates like this compound to ensure reproducibility in their experiments, a key concern in GMP-compliant production.

From an SEO perspective, this compound attracts queries such as "synthesis of iodinated pyridine carbonyl chlorides" or "applications of trifluoromethoxy in drug discovery." These long-tail keywords reflect the nuanced interests of chemists and procurement specialists. Additionally, the compound's role in cross-coupling reactions (e.g., Suzuki-Miyaura) is a hot topic, as evidenced by its frequent mention in patent literature and academic papers.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, the compound's iodo and carbonyl chloride groups necessitate careful handling under standard laboratory protocols. This aligns with the broader industry focus on green chemistry and sustainable synthesis, topics dominating chemical engineering discussions online.

In summary, 4-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-carbonyl chloride (CAS No. 1806233-78-2) exemplifies the intersection of structural complexity and practical utility in modern chemistry. Its relevance to drug development, material science, and catalysis ensures sustained interest, making it a focal point for researchers navigating the evolving landscape of specialty chemicals.